Cas no 3216-44-2 (3-(thiophen-2-yl)prop-2-en-1-ol)

• Product Name: 3-(thiophen-2-yl)prop-2-en-1-ol
• CAS No: 3216-44-2
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 916758
• PubChem ID: 6071858
• Update Time: 2025-10-28

3-(thiophen-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (e)-3-thiophen-2-ylprop-2-en-1-ol
• (E)-3-(2-thienyl)-2-propen-1-ol
• (E)-3-(2-thienyl)prop-2-en-1-ol
• (E)-3-(2-thienyl)-prop-2-en-1-ol
• (E)-3-(thien-2-yl)prop-2-en-1-ol
• (E)-3-(thiophen-2-yl)prop-2-en-1-ol
• (E)-3-thiophen-2-yl-prop-2-en-1-ol
• 3-(2-thienyl)-2-propenol
• 3-(thiophene-2-yl)-2-propene-1-ol
• AC1O1FZV
• NSC208879
• SureCN1499956
• 3-(thiophen-2-yl)prop-2-en-1-ol
• NSC-208879
• EN300-1246614
• SCHEMBL1499956
• CS-0266336
• HS-6789
• 3216-44-2
• (2E)-3-(thiophen-2-yl)prop-2-en-1-ol
• ZXMZAFMNGMMUFA-HNQUOIGGSA-N

• Inchi： 1S/C7H8OS/c8-5-1-3-7-4-2-6-9-7/h1-4,6,8H,5H2/b3-1+
• InChI Key： ZXMZAFMNGMMUFA-HNQUOIGGSA-N
• SMILES： S1C=CC=C1/C=C/CO

Computed Properties

• Exact Mass: 140.02964
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23
• LogP: 1.75360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(thiophen-2-yl)prop-2-en-1-ol

Introduction to 3-(thiophen-2-yl)prop-2-en-1-ol (CAS No. 3216-44-2)

3-(thiophen-2-yl)prop-2-en-1-ol, chemically known by its CAS number 3216-44-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system of a thiophene ring and an α,β-unsaturated alcohol moiety, has garnered considerable attention due to its versatile structural properties and potential applications in medicinal chemistry.

The structural framework of 3-(thiophen-2-yl)prop-2-en-1-ol consists of a thiophene ring substituted at the 2-position with a propenyl group, which further terminates with an alcohol functional group. This unique arrangement imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules. The presence of the thiophene ring enhances the molecule's aromaticity and electronic delocalization, while the α,β-unsaturated alcohol segment provides reactivity suitable for further functionalization.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. 3-(thiophen-2-yl)prop-2-en-1-ol has been explored as a potential intermediate in the synthesis of various pharmacologically relevant molecules. Its conjugated system allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug discovery efforts.

One of the most compelling aspects of 3-(thiophen-2-yl)prop-2-en-1-ol is its utility in the development of therapeutic agents. Researchers have leveraged its structural features to design molecules with anti-inflammatory, antimicrobial, and anticancer properties. The thiophene ring is particularly noteworthy for its role in modulating electron density and facilitating hydrogen bonding interactions, which are critical for binding affinity and specificity.

Recent studies have highlighted the importance of 3-(thiophen-2-yl)propenyl motifs in medicinal chemistry. For instance, derivatives of this compound have been investigated for their potential to inhibit certain enzymes involved in cancer progression. The α,β unsaturation provides a site for Michael addition reactions, allowing for the facile introduction of various functional groups that can enhance biological activity.

The synthesis of 3-(thiophen-2-yloxy)propaenoic acid esters has also been explored as a means to generate more complex derivatives. These esters exhibit enhanced stability and bioavailability, making them attractive candidates for further pharmacological evaluation. The alcohol group in 3-(thiophen-yloxy)propaenoic acid esters can be further modified through esterification or etherification reactions to produce a diverse array of analogs.

The role of 3-(thiophen-yloxy)propaenoic acid esters in drug development extends beyond their structural versatility. They have been shown to interact with biological targets in ways that suggest potential therapeutic benefits. For example, some derivatives have demonstrated inhibitory effects on enzymes such as COX and LOX, which are implicated in inflammatory processes.

Another area of interest is the use of 3-(thiophen-yloxy)propaenoic acid esters in the development of photodynamic therapy agents. The conjugated system of these compounds allows them to absorb light at specific wavelengths, generating reactive oxygen species that can selectively target diseased cells. This approach holds promise for treating conditions such as cancer without causing widespread toxicity.

The synthesis and characterization of novel derivatives continue to be areas of active research. Advances in synthetic methodologies have enabled chemists to construct increasingly complex analogs with tailored properties. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing new functional groups while maintaining the integrity of the core scaffold.

The impact of 3-(thiophen-yloxy)propaenoic acid esters on drug discovery is underscored by their presence in several clinical trials and preclinical studies. These investigations aim to evaluate their safety and efficacy across various therapeutic indications. The results from these studies will provide valuable insights into the potential applications of this compound class.

In conclusion, 3-(thiophen-yloxy)propaenoic acid esters, including 3-(thiophen-yloxy)-propaenoic acid, represent a fascinating area of research with significant implications for medicinal chemistry. Their unique structural features offer opportunities for designing molecules with diverse biological activities. As research continues to uncover new applications, these compounds are poised to play an increasingly important role in therapeutic development.